Cas no 1805417-58-6 (2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine
• CAS No: 1805417-58-6
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4862881
• Update Time: 2025-05-21

2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c1-15-5-4(12(13)14)3(7(9)10)2-11-6(5)8/h2,7H,1H3
• InChI Key： GVQNLACYGMRJHZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C=N1)C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9

Additional information on 2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine

2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine: A Comprehensive Overview

The compound 2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine, identified by the CAS number 1805417-58-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5, including a bromine atom, a methoxy group, a nitro group, and a difluoromethyl group. These substituents contribute to its distinctive chemical behavior and make it a valuable compound in research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. The incorporation of the difluoromethyl group at position 5 has been found to enhance the molecule's stability and reactivity, making it suitable for applications in drug design and material science.

In terms of application, this compound has shown promise in the field of pharmacology. Its nitro group at position 4 contributes to its potential as an anti-inflammatory agent, while the methoxy group at position 3 enhances its solubility and bioavailability. Studies have demonstrated that 2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine exhibits selective inhibition against certain enzymes, making it a candidate for targeted drug delivery systems.

The presence of multiple functional groups in this molecule also makes it an attractive candidate for use in organic synthesis. The bromine atom at position 2 serves as an excellent leaving group, facilitating substitution reactions. This property has been exploited in the development of novel synthetic pathways for complex molecules. Furthermore, the difluoromethyl group introduces fluorine into the structure, which is known to enhance pharmacokinetic properties such as lipophilicity and metabolic stability.

Recent research has also focused on the environmental impact of this compound. Studies have shown that under specific conditions, 2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine can undergo biodegradation, reducing its persistence in the environment. This finding is crucial for its safe handling and disposal in industrial settings.

In conclusion, 2-Bromo-5-(difluoromethyl)-3-methoxy-4-nitropyridine (CAS No: 1805417-58-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.